Cas no 57531-01-8 ([1,4]DIAZOCANE-5,8-DIONE)
[1,4]DIAZOCANE-5,8-DIONE structure
Product Name:[1,4]DIAZOCANE-5,8-DIONE
CAS No:57531-01-8
MF:C6H10N2O2
MW:142.155801296234
CID:1005275
PubChem ID:12235405
Update Time:2025-04-20
[1,4]DIAZOCANE-5,8-DIONE Chemical and Physical Properties
Names and Identifiers
-
- [1,4]DIAZOCANE-5,8-DIONE
- 1,4-diazocane-5,8-dione
- 5,8-Dioxo-1,4-diazacyclooctan
- AKOS006293377
- 57531-01-8
- DTXSID50481709
- SCHEMBL2677621
- DB-225313
-
- Inchi: 1S/C6H10N2O2/c9-5-1-2-6(10)8-4-3-7-5/h1-4H2,(H,7,9)(H,8,10)
- InChI Key: HLGMXFZUNMYIJM-UHFFFAOYSA-N
- SMILES: O=C1CCC(NCCN1)=O
Computed Properties
- Exact Mass: 142.07400
- Monoisotopic Mass: 142.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.20000
- LogP: -0.32980
[1,4]DIAZOCANE-5,8-DIONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-357484-10 mg |
[1,4]Diazocane-5,8-dione, |
57531-01-8 | 10mg |
¥1,128.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-357484A-100 mg |
[1,4]Diazocane-5,8-dione, |
57531-01-8 | 100MG |
¥2,181.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-357484-10mg |
[1,4]Diazocane-5,8-dione, |
57531-01-8 | 10mg |
¥1128.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-357484A-100mg |
[1,4]Diazocane-5,8-dione, |
57531-01-8 | 100mg |
¥2181.00 | 2023-09-05 |
[1,4]DIAZOCANE-5,8-DIONE Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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